Cas no 170879-73-9 (2-Chloroisophthalaldehyde)

• Product Name: 2-Chloroisophthalaldehyde
• CAS No: 170879-73-9
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• CID: 105913
• PubChem ID: 11095042
• Update Time: 2025-04-18

2-Chloroisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloroisophthalaldehyde
• 1,3- Benzenedicarboxaldehyde, 2-chloro-
• 2-chlorobenzene-1,3-dicarbaldehyde
• 2-chloranylbenzene-1,3-dicarbaldehyde
• 2-CHLOROBENZENE-1,3-DIALDEHYDE
• 2-chlorobenzene-1,3-dicarboxaldehyde
• AG-E-20125
• CTK4D3734
• EN300-624123
• 1,3-Benzenedicarboxaldehyde, 2-chloro-
• A811255
• DTXSID10454954
• 2-Chloro-1,3-benzenedicarboxaldehyde
• AKOS015909132
• SCHEMBL3794351
• 170879-73-9

• Inchi： 1S/C8H5ClO2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-5H
• InChI Key： FCORNWNKZWNPOX-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC=CC=1C=O

Computed Properties

• Exact Mass: 167.9978071g/mol
• Monoisotopic Mass: 167.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.352
• Boiling Point: 277.949 °C at 760 mmHg
• Flash Point: 115.588 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives